Methyl 6-fluoro-1,2-benzisoxazole-3-acetate

• Molecular Formula: C10H8FNO3
• Molecular Weight: 209.17 g/mol
• IUPAC Name: methyl 2-(6-fluoro-1,2-benzoxazol-3-yl)acetate
• InChI: InChI=1S/C10H8FNO3/c1-14-10(13)5-8-7-3-2-6(11)4-9(7)15-12-8/h2-4H,5H2,1H3
• InChI Key: ZPJAAXKYLXVJGY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=NOC2=C1C=CC(=C2)F

Description

Methyl 6-fluoro-1,2-benzisoxazole-3-acetate is a useful research compound. Its molecular formula is C10H8FNO3 and its molecular weight is 209.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrogen chloride gas is bubbled into a cold (ice/water bath) solution of 6-fluoro-1,2-benzisoxazole-3-acetic acid (13.7 g, 0.0702 mol) in methanol over a 15 minute period. The reaction mixture is concentrated in vacuo to obtain a brown-orange solid. Flash column chromatography of the solid using silica gel and methylene chloride gives the title product as a white solid, mp 60°-61° C.